Cas no 338391-61-0 (BISMUTH TITANIUM ISOPROPOXIDE)

Bismuth Titanium Isopropoxide is a metal-organic compound used as a precursor in sol-gel processes and thin-film deposition. Its key advantages include high purity and reactivity, enabling precise control over stoichiometry in bismuth-titanium oxide (BTO) formulations. The compound is particularly valuable in the synthesis of ferroelectric, dielectric, and photocatalytic materials due to its ability to form homogeneous mixed-metal oxides at relatively low temperatures. Its isopropoxide ligands facilitate solubility in organic solvents, simplifying processing for applications such as coatings or nanostructured materials. The product is suitable for advanced material research and industrial applications requiring tailored bismuth-titanium oxide properties.

BISMUTH TITANIUM ISOPROPOXIDE structure

Product Name:BISMUTH TITANIUM ISOPROPOXIDE

CAS No:338391-61-0

MF:BiTi

MW:256.8473777771

CID:918437

PubChem ID:71350867

Update Time:2025-06-08

BISMUTH TITANIUM ISOPROPOXIDE Chemical and Physical Properties

Names and Identifiers

- BISMUTH TITANIUM ISOPROPOXIDE
- 338391-61-0
- bismuth;titanium
- DTXSID10776648
- 37306-38-0
- Bismuth--titanium (1/1)
- Inchi： 1S/Bi.Ti
- InChI Key： QAKMMQFWZJTWCW-UHFFFAOYSA-N
- SMILES： [Bi].[Ti]

Computed Properties

Exact Mass: 256.92834g/mol
Monoisotopic Mass: 256.92834g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 30
Rotatable Bond Count: 0
Complexity: 0
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

Sensitiveness: Moisture Sensitive

BISMUTH TITANIUM ISOPROPOXIDE Security Information

Hazardous Material transportation number：UN3274
HazardClass：3
PackingGroup：II

BISMUTH TITANIUM ISOPROPOXIDE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	42839-25ml	Bismuth titanium isopropoxide, 5% w/v in isopropanol	338391-61-0	5%	25ml	￥1343.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	42839-100ml	Bismuth titanium isopropoxide, 5% w/v in isopropanol	338391-61-0	5%	100ml	￥4416.00	2023-04-13

BISMUTH TITANIUM ISOPROPOXIDE Related Literature

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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

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Additional information on BISMUTH TITANIUM ISOPROPOXIDE

Exploring BISMUTH TITANIUM ISOPROPOXIDE (CAS No. 338391-61-0): Properties, Applications, and Innovations

In the realm of advanced inorganic-organic hybrid materials, BISMUTH TITANIUM ISOPROPOXIDE (CAS No. 338391-61-0) stands out as a versatile compound with significant potential in modern industrial and research applications. This metal alkoxide precursor combines bismuth and titanium with isopropoxide ligands, offering unique thermal stability and sol-gel reactivity. Its molecular structure enables precise control over material synthesis, making it a focal point for innovations in nanotechnology and thin-film deposition processes.

The growing interest in BISMUTH TITANIUM ISOPROPOXIDE aligns with global trends toward sustainable materials and energy-efficient technologies. Researchers frequently search for "high-performance ceramic precursors" or "bismuth-based catalysts," reflecting its relevance in photocatalysis and dielectric materials. Unlike conventional precursors, this compound exhibits enhanced hydrolysis resistance, a critical feature for aqueous processing in eco-friendly manufacturing.

From a technical perspective, CAS No. 338391-61-0 demonstrates exceptional stoichiometric flexibility, allowing tailored compositions for ferroelectric coatings and optoelectronic devices. Industry professionals often inquire about "low-temperature synthesis routes" or "Bismuth Titanate thin films," highlighting its role in next-generation electronics. Recent studies emphasize its bandgap tunability, which is pivotal for solar cell enhancements and UV shielding applications.

Environmental considerations further drive the adoption of BISMUTH TITANIUM ISOPROPOXIDE. As regulations tighten around heavy-metal alternatives, this compound’s low toxicity profile positions it as a safer option for green chemistry initiatives. Its compatibility with atomic layer deposition (ALD) techniques answers the demand for "precision material engineering"—a trending topic in semiconductor forums.

In conclusion, BISMUTH TITANIUM ISOPROPOXIDE (CAS No. 338391-61-0) bridges gaps between academic research and industrial scalability. Its multifaceted properties cater to urgent needs in renewable energy and miniaturized electronics, ensuring its prominence in future material science breakthroughs.